N-((4-(dimethylamino)pyrimidin-2-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C12H14N4O2/c1-16(2)11-5-6-13-10(15-11)8-14-12(17)9-4-3-7-18-9/h3-7H,8H2,1-2H3,(H,14,17)
• InChI Key: FXABJCKPGLJQAL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)CNC(=O)C2=CC=CO2
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol
• CAS No.: 1797718-95-6

Description

N-((4-(dimethylamino)pyrimidin-2-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C12H14N4O2 and its molecular weight is 246.27. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Agents :The compound's derivatives, such as 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, have shown strong DNA affinities and exhibited in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, making them potent antiprotozoal agents (Ismail et al., 2004).

Histone Deacetylase Inhibitor :N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) is an example of a derivative acting as a histone deacetylase (HDAC) inhibitor, showing significant antitumor activity and entering clinical trials, thereby indicating its potential as an anticancer drug (Zhou et al., 2008).

Antimicrobial Agents :Several synthesized derivatives, such as N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide and 3-substituted-5-(2-furanyl)-2-methyl-3H-thieno[2,3-d]pyrimidin-4-ones, have shown significant in vitro antibacterial and antimycobacterial activities against various strains, highlighting their potential as antimicrobial agents (Chambhare et al., 2003).

Molecular Recognition of DNA :The introduction of a furan amino acid into DNA-binding polyamides, inspired by natural products, enhances the specificity and stabilization of duplex DNA. This approach broadens the scope for designing molecules capable of precise DNA sequence recognition, offering a tool for gene expression regulation (Muzikar et al., 2011).

Synthesis of Water Soluble Compounds :Research has led to the synthesis of highly water-soluble and fluorescent derivatives, such as N,N′-bis(2-((5-((dimethylamino)methyl)furan-2-yl)methylthio)ethyl)perylene-3,4,9,10-tetracarboxylic diimide, demonstrating the compound's utility in creating materials with desirable solubility and optical properties for potential application in sensing and imaging technologies (Boobalan et al., 2012).

Mechanism of Action

Target of Action

The primary target of N-((4-(dimethylamino)pyrimidin-2-yl)methyl)furan-2-carboxamide is glucokinase , a key regulator of glucose homeostasis . Glucokinase activators represent a promising opportunity for the treatment of Type 2 diabetes .

Mode of Action

This compound acts as a partial activator of the glucokinase enzyme . By activating glucokinase, it helps to regulate glucose homeostasis, which is crucial in the management of Type 2 diabetes .

Biochemical Pathways

The activation of glucokinase leads to the regulation of glucose homeostasis. This is a critical biochemical pathway in the body’s response to glucose intake and insulin release .

Pharmacokinetics

Similar compounds have shown nonlinear kinetics, with the area under the plasma concentration-time curve (auc) increasing significantly after multiple dosing .

Result of Action

The activation of glucokinase by this compound can help to regulate glucose levels in the body, making it a potential treatment for Type 2 diabetes . It’s important to note that many early candidates for glucokinase activators have revealed hypoglycemia as a key risk .